Cas no 121839-25-6 (1H-2-Benzopyran-7-carboxaldehyde,1-ethoxy-3,4-dihydro-8-hydroxy-6-methoxy- (9CI))

• Product Name: 1H-2-Benzopyran-7-carboxaldehyde,1-ethoxy-3,4-dihydro-8-hydroxy-6-methoxy- (9CI)
• CAS No: 121839-25-6
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 232557
• Update Time: 2024-03-01

1H-2-Benzopyran-7-carboxaldehyde,1-ethoxy-3,4-dihydro-8-hydroxy-6-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-7-carboxaldehyde,1-ethoxy-3,4-dihydro-8-hydroxy-6-methoxy- (9CI)
• Emehetin
• 1H-2-Benzopyran-7-carboxaldehyde, 1-ethoxy-3,4-dihydro-8-hydroxy-6-methoxy- (9CI)

• Inchi： 1S/C13H16O5/c1-3-17-13-11-8(4-5-18-13)6-10(16-2)9(7-14)12(11)15/h6-7,13,15H,3-5H2,1-2H3
• InChI Key： IAVVCOUKDBKMDX-UHFFFAOYSA-N
• SMILES： C1OC(OCC)C2=C(O)C(C=O)=C(OC)C=C2C1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 351.5±42.0 °C(Predicted)
• PSA: 52.54
• pka: 7.30±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans